Cas no 74034-09-6 (1-deoxy-N-acetylglucosamine)

• Product Name: 1-deoxy-N-acetylglucosamine
• CAS No: 74034-09-6
• MF: C₈H₁₅NO₅
• MW: 205.208402872086
• CID: 978855
• PubChem ID: 444205
• Update Time: 2025-04-19

1-deoxy-N-acetylglucosamine Chemical and Physical Properties

Names and Identifiers

• 1-deoxy-N-acetylglucosamine
• D-Glucitol, 2-(acetylamino)-1,5-anhydro-2-deoxy-
• N-[(3S,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• 2-Acetamido-1,5-anhydro-2-deoxy-D-glucitol
• SCHEMBL10557474
• 2-(Acetylamino)-1,5-Anhydro-2-Deoxy-D-Glucitol
• 74034-09-6
• 144031-00-5
• CHEBI:209114
• Q27455604
• Propanoic acid, 2-hydroxy-, compds. with bisphenol A-epichlorohydrin-polyethylene glycol ether with bisphenol A (2:1) polymer-2-(methylamino)ethanol reaction products
• 2-deoxy N-acetylglucosamine
• 1-Dglcnac
• 2-deoxy-N-acetyl-d-glucosamine

• Inchi： 1S/C8H15NO5/c1-4(11)9-5-3-14-6(2-10)8(13)7(5)12/h5-8,10,12-13H,2-3H2,1H3,(H,9,11)/t5-,6+,7+,8+/m0/s1
• InChI Key： VCYYRDKGHLOTQU-LXGUWJNJSA-N
• SMILES： O1C[C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O

Computed Properties

• Exact Mass: 205.09502258g/mol
• Monoisotopic Mass: 205.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 99Ų